Molecular orientation transition of organic thin films on graphite: the effect of intermolecular electrostatic and interfacial dispersion forces

Chemical Communications Pub Date: 2008-07-16 DOI: 10.1039/B805788E

Abstract

In situ low-temperature scanning tunnelling microscopy investigation reveals a molecular orientation transition of organic thin films of pentacene and p-sexiphenyl on graphite, arising from the delicate balance between the intermolecular electrostatic and interfacial dispersion forces.

Graphical abstract: Molecular orientation transition of organic thin films on graphite: the effect of intermolecular electrostatic and interfacial dispersion forces
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